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Compound of Interest

Compound Name: 5-Bromonicotinoyl chloride

Cat. No.: B047046 Get Quote

CAS Number: 39620-02-5

This technical guide provides an in-depth overview of 5-Bromonicotinoyl chloride, a key

building block in pharmaceutical and agrochemical research. The document details its chemical

and physical properties, synthesis protocols, and its application in the development of bioactive

molecules, particularly as a precursor for kinase inhibitors. This guide is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Core Compound Data
5-Bromonicotinoyl chloride is a reactive acyl chloride derivative of nicotinic acid. The

presence of both a bromine atom and an acyl chloride group on the pyridine ring makes it a

versatile intermediate for a wide range of chemical transformations.[1]

Physicochemical Properties
The quantitative properties of 5-Bromonicotinoyl chloride are summarized in the table below,

compiled from various sources.
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Property Value Source(s)

CAS Number 39620-02-5 [2][3][4][5]

Molecular Formula C₆H₃BrClNO [2][3][4]

Molecular Weight 220.45 g/mol [2][3][4]

Melting Point 72-74 °C [1][4][6]

Boiling Point
265.4 ± 25.0 °C (at 760

mmHg)
[1][4][6]

Density ~1.8 g/cm³ [1][4]

Appearance
White to light yellow solid /

crystalline powder
[5][7]

Solubility

Sparingly soluble in water;

reacts with water. Soluble in

various organic solvents.

[5]

Refractive Index ~1.59 [1][3]

Flash Point 114.3 ± 23.2 °C [1][4]

Storage Temperature
2-8°C under inert gas

(Nitrogen or Argon)
[3][6]

Safety and Handling
5-Bromonicotinoyl chloride is classified as a corrosive substance that causes severe skin

burns and eye damage.[4][7][8][9] It is also highly sensitive to moisture and will hydrolyze.[1][3]

Therefore, it must be handled with extreme care under anhydrous conditions, preferably in a

fume hood and under an inert atmosphere.[1]

Key safety precautions include:

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.[8][9]
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Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, or vapors.[4][8] Prevent

contact with skin and eyes.[4]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as water and strong bases.[7][9] The compound should be

stored under an inert atmosphere (e.g., nitrogen or argon).[3]

Synthesis and Experimental Protocols
The synthesis of 5-Bromonicotinoyl chloride is typically a two-step process starting from

nicotinic acid. The first step involves the bromination of the pyridine ring to produce 5-

bromonicotinic acid, which is then converted to the target acyl chloride in the second step.[1]
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Step 1: Bromination

Step 2: Chlorination

Nicotinic Acid

5-Bromonicotinic Acid

  Br₂, FeCl₃ (cat.)
  SOCl₂, 70-120°C

5-Bromonicotinoyl Chloride

  SOCl₂ (excess)
  DMF (cat.), Reflux

5-Bromonicotinoyl Chloride

Nucleophilic Acyl Substitution
(e.g., + R₂NH)

Cross-Coupling Reactions
(e.g., Suzuki, Sonogashira)

Amide Derivatives Ester Derivatives

+ R-OH

Aryl/Alkenyl/Alkynyl Pyridines

Bioactive Molecules
(Kinase Inhibitors, Agrochemicals)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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